Cas no 1024-59-5 (3,4,5,6-tetrafluorophthalic acid dimethyl ester)

3,4,5,6-tetrafluorophthalic acid dimethyl ester structure
1024-59-5 structure
Product Name:3,4,5,6-tetrafluorophthalic acid dimethyl ester
CAS No:1024-59-5
MF:C10H6F4O4
MW:266.145857334137
CID:890900
Update Time:2025-04-19

3,4,5,6-tetrafluorophthalic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,4,5,6-tetrafluorophthalic acid dimethyl ester
    • dimethyl 3,4,5,6-tetrafluorobenzene-1,2-dicarboxylate
    • 1,2,3,4-Tetrafluorphthalsaeuredimethylester
    • 3,4,5,6-tetrafluoro-1,2-benzenedicarboxylic acid,dimethyl ester
    • 3,4,5,6-Tetrafluor-phthalsaeure-dimethylester
    • Dimethyl 3,4,5,6-tetrafluorophthalate
    • dimethyl tetrafluorophthalate
    • HMS1578G15
    • Phthalic acid,tetrafluoro-,dimethyl ester
    • tetrafluorobenzene-o-dicarboxylic acid dimethyl ester
    • 1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrafluoro-, diMethyl ester
    • Inchi： 1S/C10H6F4O4/c1-17-9(15)3-4(10(16)18-2)6(12)8(14)7(13)5(3)11/h1-2H3
    • InChI Key： YKDASBAWJFXNAV-UHFFFAOYSA-N
    • SMILES： C(OC)(=O)C1=C(F)C(F)=C(F)C(F)=C1C(OC)=O

Computed Properties

  • Exact Mass: 266.02000

Experimental Properties

  • PSA: 52.60000
  • LogP: 1.81620

3,4,5,6-tetrafluorophthalic acid dimethyl ester Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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